![molecular formula C18H23N7O3S B2422233 3,5-dimethyl-N-(2-((2-methyl-6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)amino)ethyl)isoxazole-4-sulfonamide CAS No. 1428378-53-3](/img/structure/B2422233.png)
3,5-dimethyl-N-(2-((2-methyl-6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)amino)ethyl)isoxazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,5-dimethyl-N-(2-((2-methyl-6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)amino)ethyl)isoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C18H23N7O3S and its molecular weight is 417.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antibacterial Evaluation
Researchers have focused on synthesizing novel heterocyclic compounds containing a sulfonamido moiety, aiming to explore their potential as antibacterial agents. The synthesis involves reacting various active methylene compounds to produce pyran, pyridine, and pyridazine derivatives, among others, with a focus on the antibacterial efficacy of these compounds (Azab, Youssef, & El-Bordany, 2013).
Optimization for Pharmacokinetic Properties
There has been research into optimizing structural classes for enhanced pharmacokinetic properties. This involves identifying lead compounds and modifying them to improve metabolic stability while retaining potency as receptor antagonists. The focus is on creating analogues with favorable pharmacokinetic profiles through structure-activity and structure-metabolism studies (Humphreys et al., 2003).
Heterocyclic Compound Synthesis
Efforts have been made to synthesize N-(Imidazo[1,2-a]pyridin-3-yl)- and N-(Imidazo[2,1-b][1,3]thiazol-5-yl)sulfonamides through one-pot synthesis methods. These studies aim to develop efficient synthesis methods for potential pharmacologically active compounds (Rozentsveig et al., 2013).
Exploration of Sulfonamide Hybrids
The exploration of sulfonamide hybrids for various pharmacological activities has been a significant area of research. These hybrids, combining sulfonamides with other pharmacologically active scaffolds, aim to leverage the antibacterial, anti-obesity, diuretic, and antitumor properties of sulfonamides. Recent advances have focused on designing and developing such hybrids for improved biological activity (Ghomashi et al., 2022).
Anticancer and Anti-5-lipoxygenase Agents
Research into pyrazolopyrimidines derivatives has shown promising anticancer and anti-5-lipoxygenase activities. The synthesis of these compounds, their enzymatic and cellular activity evaluation, and their potential as oral antihypertensive agents highlight the diverse pharmacological applications of sulfonamide derivatives (Rahmouni et al., 2016).
properties
IUPAC Name |
3,5-dimethyl-N-[2-[[2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl]amino]ethyl]-1,2-oxazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N7O3S/c1-11-5-6-19-15(9-11)24-17-10-16(22-14(4)23-17)20-7-8-21-29(26,27)18-12(2)25-28-13(18)3/h5-6,9-10,21H,7-8H2,1-4H3,(H2,19,20,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQEJAUORCOMRPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC2=NC(=NC(=C2)NCCNS(=O)(=O)C3=C(ON=C3C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N7O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.